2-{2-imino-3-[2-(1-piperidinyl)ethyl]-2,3-dihydro-1H-benzimidazol-1-yl}-1-(4-methylphenyl)ethanone hydrobromide

• IUPAC Name: 2-[2-imino-3-(2-piperidin-1-ylethyl)benzimidazol-1-yl]-1-(4-methylphenyl)ethanone;hydrobromide
• InChI: InChI=1S/C23H28N4O.BrH/c1-18-9-11-19(12-10-18)22(28)17-27-21-8-4-3-7-20(21)26(23(27)24)16-15-25-13-5-2-6-14-25;/h3-4,7-12,24H,2,5-6,13-17H2,1H3;1H
• InChI Key: QKNHEIQPIWVPKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CN2C3=CC=CC=C3N(C2=N)CCN4CCCCC4.Br
• Molecular Formula: C23H29BrN4O
• Molecular Weight: 457.4 g/mol

Description

The compound “2-{2-imino-3-[2-(1-piperidinyl)ethyl]-2,3-dihydro-1H-benzimidazol-1-yl}-1-(4-methylphenyl)ethanone hydrobromide” is a complex organic molecule. It has a molecular formula of C23H29BrN4O and an average mass of 457.407 Da.

Synthesis Analysis

The synthesis of such compounds often involves complex organic reactions. Piperidines, which are part of this compound, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving multiple functional groups. It includes a benzimidazole ring, which is a type of heterocyclic aromatic organic compound, and a piperidine ring, which is a common structural motif in many pharmaceuticals.

Chemical Reactions Analysis

The chemical reactions involved in the formation of this compound are likely to be complex and involve multiple steps. Piperidines are often synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Information like melting point, boiling point, density, and solubility can be determined through experimental methods.

Future Directions

The future directions in the research and development of this compound could involve exploring its potential applications in the pharmaceutical industry, given the importance of piperidine derivatives in drug design. Further studies could also focus on optimizing its synthesis process and investigating its physical and chemical properties in more detail.